N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide

• IUPAC Name: 2-[benzyl-(4-bromophenyl)sulfonylamino]-N-(2,3-dichlorophenyl)acetamide
• InChI: InChI=1S/C21H17BrCl2N2O3S/c22-16-9-11-17(12-10-16)30(28,29)26(13-15-5-2-1-3-6-15)14-20(27)25-19-8-4-7-18(23)21(19)24/h1-12H,13-14H2,(H,25,27)
• InChI Key: VFOPTMPHDRFPCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)NC2=C(C(=CC=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C21H17BrCl2N2O3S
• DSSTOX Substance ID: DTXSID401135149
• Molecular Weight: 528.2 g/mol
• CAS RN: 425608-00-0

Description

N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a kinase inhibitor that targets multiple signaling pathways involved in cancer cell growth and proliferation.

Mechanism of Action

N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 inhibits multiple kinases involved in cancer cell growth and proliferation by binding to the ATP-binding site of these kinases. It has been shown to inhibit the RAF/MEK/ERK pathway, which is involved in cell proliferation and survival, and the VEGFR/PDGFR pathway, which is involved in angiogenesis and tumor growth.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to inhibit tumor growth and angiogenesis in preclinical studies. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In addition, it has been shown to have anti-inflammatory effects and to inhibit the production of cytokines involved in inflammation.

Advantages and Limitations for Lab Experiments

N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 has several advantages for lab experiments, including its potent inhibitory activity against multiple kinases involved in cancer cell growth and proliferation, and its ability to inhibit tumor growth and angiogenesis. However, its limitations include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

Future research on N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 could focus on its potential therapeutic applications in other types of cancer, as well as its combination with other drugs to enhance its efficacy. Additionally, further studies could investigate its potential use in other diseases, such as inflammatory disorders and autoimmune diseases. Finally, research could focus on the development of new analogs of this compound 43-9006 with improved pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 involves the reaction of N~1~-(2,3-dichlorophenyl)glycinamide with benzyl bromide and 4-bromobenzenesulfonyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain this compound 43-9006 as a white solid.

Scientific Research Applications

N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 has been extensively studied for its potential therapeutic applications in cancer treatment. It has shown promising results in preclinical studies as a potent inhibitor of multiple signaling pathways involved in cancer cell growth and proliferation, such as RAF/MEK/ERK and VEGFR/PDGFR. Clinical trials have also shown its efficacy in the treatment of hepatocellular carcinoma and renal cell carcinoma.